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Compound of Interest

Compound Name: 2-Methoxyoctane

Cat. No.: B1652639

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of a series of methoxyalkanes:
methoxymethane, methoxyethane, and methoxypropane. The objective is to present available
acute toxicity data, outline the primary metabolic pathways, and detail the experimental
protocols used to determine these toxicological endpoints. This information is intended to assist
researchers and professionals in the fields of drug development and chemical safety in
understanding the potential hazards associated with these compounds.

Executive Summary

Methoxyalkanes are a class of organic compounds characterized by an alkoxy group,
specifically a methoxy group, attached to an alkyl chain. While generally considered to have
low to moderate toxicity, understanding their comparative toxicological profiles is crucial for
their safe handling and application. This guide summarizes acute toxicity data (LD50 and LC50
values), delves into their metabolic activation via cytochrome P450 enzymes, and provides
standardized protocols for in vivo and in vitro toxicity testing.

Data Presentation: Comparative Acute Toxicity

The following table summarizes the available acute toxicity data for methoxymethane,
methoxyethane, and methoxypropane. It is important to note that there are significant gaps in
the publicly available data for some of these compounds, particularly for methoxyethane.
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Chemical Oral LD50 Dermal LD50 Inhalation
Methoxyalkane
Formula (Rat) (Rat) LC50
Data Not 57 g/m3/7H
Methoxymethane  CHsOCHs 6653 mg/kg[1] )
Available (Mouse)[1]
Data Not Data Not Data Not

Methoxyethane CHsOCH2CHs ) ) )
Available Available Available

Methoxypropane  CHsO(CH2)2CHs ~ >2000 mg/kg[2] >2000 mg/kg[2] 85 mg/L (Rat)[2]

Note: The LC50 for methoxypropane is for 2-methoxy-2-methylpropane, an isomer.[2] Data for
1-methoxypropane was not readily available. The lack of comprehensive, directly comparable
data highlights an area for future toxicological research.

Metabolic Pathway: O-Demethylation

The primary metabolic pathway for methoxyalkanes involves oxidative O-demethylation, a
reaction predominantly catalyzed by cytochrome P450 (CYP) enzymes in the liver. Specifically,
CYP2A6 has been identified as a major enzyme responsible for the metabolism of some
ethers. This process converts the methoxyalkane into an alcohol and formaldehyde, a known
toxicant. The subsequent metabolism of these products can contribute to the overall toxicity of

the parent compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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